Cas no 792953-05-0 (1H-Pyrazole-4-carboxamide,5-amino-1-(2,6-dimethylphenyl)-)

1H-Pyrazole-4-carboxamide,5-amino-1-(2,6-dimethylphenyl)- structure
792953-05-0 structure
Product Name:1H-Pyrazole-4-carboxamide,5-amino-1-(2,6-dimethylphenyl)-
CAS No:792953-05-0
MF:C12H14N4O
MW:230.265761852264
CID:556120
PubChem ID:12150561
Update Time:2025-04-19

1H-Pyrazole-4-carboxamide,5-amino-1-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide,5-amino-1-(2,6-dimethylphenyl)-
    • 1H-Pyrazole-4-carboxamide,5-amino-1-(2,6-dimethylphenyl)-(9CI)
    • 5-amino-1-(2,4-dimethyl-phenyl)-1H-pyrazole-4-carbonitrile
    • 5-AMINO-1-(2,4-DIMETHYLPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
    • AGN-PC-00F3YW
    • KB-196570
    • SureCN6264926
    • 792953-05-0
    • SEOASTPYKQZWCJ-UHFFFAOYSA-N
    • 5-amino-1-(2,6-dimethylphenyl)-1H-pyrazole-4-carboxamide
    • SCHEMBL1691834
    • Inchi: 1S/C12H14N4O/c1-7-4-3-5-8(2)10(7)16-11(13)9(6-15-16)12(14)17/h3-6H,13H2,1-2H3,(H2,14,17)
    • InChI Key: SEOASTPYKQZWCJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NN(C=1N)C1C(C)=CC=CC=1C)N

Computed Properties

  • Exact Mass: 230.11676108g/mol
  • Monoisotopic Mass: 230.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 86.9Ų
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